ethyl 4-{[(1,3-diphenyl-1H-pyrazol-4-yl)carbonyl]amino}benzoate

• IUPAC Name: ethyl 4-[(1,3-diphenylpyrazole-4-carbonyl)amino]benzoate
• InChI: InChI=1S/C25H21N3O3/c1-2-31-25(30)19-13-15-20(16-14-19)26-24(29)22-17-28(21-11-7-4-8-12-21)27-23(22)18-9-5-3-6-10-18/h3-17H,2H2,1H3,(H,26,29)
• InChI Key: PSRIIEFYPRFVAL-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CN(N=C2C3=CC=CC=C3)C4=CC=CC=C4
• Molecular Formula: C25H21N3O3
• Molecular Weight: 411.5 g/mol

Description

Ethyl 4-{[(1,3-diphenyl-1H-pyrazol-4-yl)carbonyl]amino}benzoate, also known as DPBA, is a chemical compound that has been widely used in scientific research. DPBA is a pyrazole-based fluorescent probe that has been used to detect various biological molecules and ions. The compound has gained significant attention due to its unique properties and potential applications in the fields of biochemistry, biophysics, and medicine.

Mechanism of Action

Ethyl 4-{[(1,3-diphenyl-1H-pyrazol-4-yl)carbonyl]amino}benzoate works by binding to the target molecule or ion, which causes a conformational change in the compound, resulting in a change in its fluorescence properties. The compound has a unique structure that allows it to selectively bind to specific biological molecules and ions, making it an excellent tool for detecting and studying these molecules.
Biochemical and Physiological Effects:
ethyl 4-{[(1,3-diphenyl-1H-pyrazol-4-yl)carbonyl]amino}benzoate has been shown to have minimal toxicity and does not have any significant biochemical or physiological effects in vitro. The compound has been used in various cell-based assays and animal models, and no adverse effects have been reported.

Advantages and Limitations for Lab Experiments

Ethyl 4-{[(1,3-diphenyl-1H-pyrazol-4-yl)carbonyl]amino}benzoate has several advantages for lab experiments, including its high sensitivity, selectivity, and ease of use. The compound has been used in various applications such as imaging, sensing, and drug discovery. However, ethyl 4-{[(1,3-diphenyl-1H-pyrazol-4-yl)carbonyl]amino}benzoate has certain limitations, including its limited solubility in water and its sensitivity to pH and temperature.

Future Directions

Ethyl 4-{[(1,3-diphenyl-1H-pyrazol-4-yl)carbonyl]amino}benzoate has significant potential for future research and applications. Some of the future directions for ethyl 4-{[(1,3-diphenyl-1H-pyrazol-4-yl)carbonyl]amino}benzoate include the development of new fluorescent probes based on its structure, the use of ethyl 4-{[(1,3-diphenyl-1H-pyrazol-4-yl)carbonyl]amino}benzoate in the development of new drugs, and the study of its interactions with biological molecules and ions in greater detail. Additionally, the use of ethyl 4-{[(1,3-diphenyl-1H-pyrazol-4-yl)carbonyl]amino}benzoate in clinical applications such as disease diagnosis and treatment is an area of active research.

Synthesis Methods

Ethyl 4-{[(1,3-diphenyl-1H-pyrazol-4-yl)carbonyl]amino}benzoate can be synthesized using a simple and efficient method. The synthesis involves the reaction of 4-aminobenzoic acid with ethyl 4-bromobenzoate in the presence of potassium carbonate and copper powder. The resulting product is then reacted with 1,3-diphenyl-1H-pyrazole-4-carbonyl chloride to obtain ethyl 4-{[(1,3-diphenyl-1H-pyrazol-4-yl)carbonyl]amino}benzoate.

Scientific Research Applications

Ethyl 4-{[(1,3-diphenyl-1H-pyrazol-4-yl)carbonyl]amino}benzoate has been widely used in scientific research as a fluorescent probe for the detection of various biological molecules and ions. The compound has been used to detect metal ions such as zinc, copper, and iron, as well as biological molecules such as proteins, nucleic acids, and lipids. ethyl 4-{[(1,3-diphenyl-1H-pyrazol-4-yl)carbonyl]amino}benzoate has been used in various applications such as imaging, sensing, and drug discovery.